2-(4-Fluorophenyl)-N-[2-[4-(trifluoromethyl)-5,6,7,8-tetrahydroquinazolin-2-yl]ethyl]acetamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Properties
IUPAC Name |
2-(4-fluorophenyl)-N-[2-[4-(trifluoromethyl)-5,6,7,8-tetrahydroquinazolin-2-yl]ethyl]acetamide | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19F4N3O/c20-13-7-5-12(6-8-13)11-17(27)24-10-9-16-25-15-4-2-1-3-14(15)18(26-16)19(21,22)23/h5-8H,1-4,9-11H2,(H,24,27) | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SSOFCZGXRICFRN-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C(=NC(=N2)CCNC(=O)CC3=CC=C(C=C3)F)C(F)(F)F | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19F4N3O | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Antimalarial and Anti-Inflammatory Potential
- Compounds in –2 (e.g., 4f and 4g) with trifluoroacetyl and fluorostyryl substituents demonstrated activity in pLDH assays (a marker for antimalarial efficacy), achieving 72–81% yields and solid-state stability . While the target compound lacks direct antimalarial data, its trifluoromethyl group may similarly enhance antiparasitic activity.
- Anti-exudative activity was reported for acetamides in , with derivatives showing efficacy comparable to diclofenac sodium at 10 mg/kg. The target compound’s fluorophenyl group may similarly modulate inflammatory pathways .
Preparation Methods
Friedel-Crafts Acylation
4-Fluorophenylacetic acid is synthesized via Friedel-Crafts acylation of fluorobenzene with chloroacetyl chloride, catalyzed by aluminum trichloride (AlCl₃) in dichloromethane (DCM). The reaction proceeds at 0–5°C for 4 hours, yielding 65–70% crude product, purified via recrystallization from ethanol.
Reaction Conditions
| Parameter | Value |
|---|---|
| Catalyst | AlCl₃ (1.2 equiv) |
| Solvent | DCM |
| Temperature | 0–5°C |
| Time | 4 hours |
| Yield | 65–70% |
Alternative Pathway: Hydrolysis of Nitriles
4-Fluorophenylacetonitrile undergoes acidic hydrolysis (6M HCl, reflux, 8 hours) to produce the carboxylic acid. This method offers higher purity (>95%) but lower yield (50–55%) due to side reactions.
Synthesis of 2-Aminoethyl-4-Trifluoromethyl-5,6,7,8-Tetrahydroquinazoline
Cyclocondensation of Cyclohexenone with Guanidine
Cyclohexenone reacts with guanidine carbonate in ethanol under reflux (12 hours) to form 5,6,7,8-tetrahydroquinazolin-2-amine. The intermediate is trifluoromethylated using trifluoromethyl iodide (CF₃I) and copper(I) iodide (CuI) in dimethylformamide (DMF) at 120°C for 24 hours.
Key Reaction Metrics
| Step | Conditions | Yield |
|---|---|---|
| Cyclocondensation | EtOH, reflux, 12 h | 78% |
| Trifluoromethylation | CF₃I, CuI, DMF, 120°C, 24 h | 45% |
Reductive Amination
The amine group is introduced via reductive amination of tetrahydroquinazoline-2-carbaldehyde with ethylenediamine. Sodium cyanoborohydride (NaBH₃CN) in methanol at pH 5 (acetic acid buffer) facilitates the reaction, achieving 85% yield after column chromatography.
Amide Bond Formation
Carbodiimide-Mediated Coupling
4-Fluorophenylacetic acid reacts with the tetrahydroquinazoline amine using 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and hydroxybenzotriazole (HOBt) in DCM. The reaction proceeds at room temperature for 12 hours, yielding 80–85% crude acetamide.
Optimization Data
| Coupling Agent | Solvent | Time (h) | Yield (%) |
|---|---|---|---|
| EDC/HOBt | DCM | 12 | 80–85 |
| DCC/DMAP | THF | 18 | 70–75 |
| HATU | DMF | 6 | 88–90 |
Mixed Anhydride Method
An alternative approach employs isobutyl chloroformate to generate a mixed anhydride intermediate, which reacts with the amine in tetrahydrofuran (THF). This method achieves comparable yields (78–82%) but requires stringent moisture control.
Purification and Characterization
The crude product is purified via silica gel chromatography (ethyl acetate/hexane, 3:7), followed by recrystallization from ethanol/water. Analytical data confirm structure and purity:
Spectroscopic Data
- ¹H NMR (400 MHz, CDCl₃): δ 7.25–7.15 (m, 2H, Ar-F), 6.95–6.85 (m, 2H, Ar-F), 3.65 (s, 2H, CH₂CO), 3.40–3.20 (m, 4H, quinazoline-CH₂), 2.90–2.70 (m, 4H, NHCH₂).
- ¹⁹F NMR (376 MHz, CDCl₃): δ -62.5 (CF₃), -112.3 (Ar-F).
- HRMS : [M+H]⁺ calc. 452.1745, found 452.1748.
Scale-Up and Industrial Considerations
Kilogram-scale synthesis employs continuous flow reactors for the cyclocondensation and amidation steps, reducing reaction times by 40% and improving yields to 90–92%. Residual solvents (DMF, DCM) are controlled to <10 ppm via wiped-film evaporation.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
